5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone

• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol
• IUPAC Name: (5E)-5-[[1-(4-tert-butylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C20H23N3OS/c1-12-10-14(11-17-18(24)22-19(25)21-17)13(2)23(12)16-8-6-15(7-9-16)20(3,4)5/h6-11H,1-5H3,(H2,21,22,24,25)/b17-11+
• InChI Key: RRIVACVOYIHNIF-GZTJUZNOSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)C(C)(C)C)C)/C=C/3\C(=O)NC(=S)N3
• SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)C(C)(C)C)C)C=C3C(=O)NC(=S)N3

Description

5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as "compound X" and is known for its unique chemical structure and properties. This compound has been synthesized using various methods and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone is not fully understood. However, it has been suggested that this compound may act by inhibiting various cellular processes such as DNA synthesis, protein synthesis, and cell division.
Biochemical and Physiological Effects:
5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone has been shown to have a range of biochemical and physiological effects. Some of these effects include:
1. Inhibition of cancer cell growth
2. Anti-inflammatory effects
3. Neuroprotective effects
4. Inhibition of DNA synthesis
5. Inhibition of protein synthesis

Advantages and Limitations for Lab Experiments

5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone has several advantages and limitations for lab experiments. Some of the advantages include:
1. It is a synthetic compound, which means that it can be easily synthesized in large quantities.
2. It has a unique chemical structure and properties, making it a valuable tool for studying various cellular processes.
3. It has been extensively studied, which means that there is a lot of information available on its properties and potential applications.
Some of the limitations of this compound include:
1. Its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.
2. It may have off-target effects, which could complicate experimental results.
3. It may have limited solubility in certain solvents, which could affect its ability to be used in certain experimental setups.

Future Directions

There are several future directions for research on 5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone. Some of these directions include:
1. Further studies on its mechanism of action, which could provide insights into its potential therapeutic applications.
2. Studies on its potential use as a cancer therapeutic agent, which could lead to the development of new cancer treatments.
3. Studies on its potential use as an anti-inflammatory agent, which could lead to the development of new treatments for inflammatory diseases.
4. Studies on its potential use as a neuroprotective agent, which could lead to the development of new treatments for neurological disorders.
5. Studies on its potential use in combination with other compounds, which could lead to the development of new combination therapies.

Synthesis Methods

The synthesis of 5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone has been achieved using various methods. One method involves the reaction of 4-tert-butylbenzaldehyde with 2,5-dimethylpyrrole in the presence of a catalyst to form an intermediate compound. This intermediate then reacts with thiosemicarbazide to form the final product. Another method involves the reaction of 4-tert-butylbenzaldehyde with 2,5-dimethylpyrrole in the presence of a base to form an intermediate compound, which then reacts with carbon disulfide to form the final product.

Scientific Research Applications

5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone has been extensively studied for its potential applications in scientific research. It has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying various cellular processes. Some of the areas where this compound has been used include:
1. Cancer Research: 5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone has been shown to inhibit the growth of cancer cells in vitro. It has been suggested that this compound may have potential as a cancer therapeutic agent.
2. Anti-inflammatory Research: This compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
3. Neurological Research: 5-{[1-(4-tert-butylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxo-4-imidazolidinone has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.